Cas no 52433-02-0 (2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester)

52433-02-0 structure
Product name:2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester
2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester
- methyl 1-methylcyclohepta-2,4,6-triene-1-carboxylate
- 52433-02-0
- DTXSID20505547
-
- Inchi: InChI=1S/C10H12O2/c1-10(9(11)12-2)7-5-3-4-6-8-10/h3-8H,1-2H3
- InChI Key: RYXCNMKEGVVHCJ-UHFFFAOYSA-N
- SMILES: CC1(C(OC)=O)C=CC=CC=C1
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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